Cas no 2228724-92-1 (1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one)
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
- 2228724-92-1
- EN300-1997805
-
- Inchi: 1S/C6H8ClN3O/c7-3-6(11)1-2-10-5-8-4-9-10/h4-5H,1-3H2
- InChI Key: WTCIVYIILFHDKQ-UHFFFAOYSA-N
- SMILES: ClCC(CCN1C=NC=N1)=O
Computed Properties
- Exact Mass: 173.0355896g/mol
- Monoisotopic Mass: 173.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.8Ų
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997805-0.05g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-0.1g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-0.25g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-0.5g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-1.0g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1997805-2.5g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-5.0g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1997805-10.0g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1997805-1g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1997805-5g |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one |
2228724-92-1 | 5g |
$2650.0 | 2023-09-16 |
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
Recent Advances in the Study of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1)
1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and chloro-ketone functional groups, has shown promising potential in various applications, including drug development and biochemical studies. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific enzymatic pathways or protein interactions.
Recent studies have focused on the synthesis and optimization of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one, aiming to improve its yield and purity for industrial-scale production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its stability under various conditions. These efforts are critical for its potential use in large-scale pharmaceutical manufacturing.
One of the most notable applications of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one is its role as a key intermediate in the synthesis of antifungal agents. The triazole moiety is a well-known pharmacophore in antifungal drugs, and the chloro-ketone group provides a reactive site for further chemical modifications. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells.
In addition to its antifungal properties, 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one has also been investigated for its potential in cancer therapy. Preliminary in vitro studies have shown that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. For example, one study reported that a derivative of this molecule effectively suppressed the proliferation of breast cancer cells by modulating the PI3K/Akt pathway, a critical regulator of cell survival and growth.
The mechanistic studies of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one have also revealed its potential as a covalent inhibitor of certain enzymes. The chloro-ketone group can form covalent bonds with nucleophilic residues in the active sites of target enzymes, leading to irreversible inhibition. This property has been exploited in the design of novel enzyme inhibitors for diseases such as diabetes and neurodegenerative disorders. For instance, recent research has shown that derivatives of this compound can selectively inhibit glycogen synthase kinase-3β (GSK-3β), a key enzyme implicated in Alzheimer's disease.
Despite these promising findings, challenges remain in the development and application of 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic potential.
In conclusion, 1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228724-92-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and broad range of applications make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical use. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.
2228724-92-1 (1-chloro-4-(1H-1,2,4-triazol-1-yl)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)